![molecular formula C15H22Cl2N2O B3948055 3-(1-azepanyl)-N-(3-chlorophenyl)propanamide hydrochloride](/img/structure/B3948055.png)
3-(1-azepanyl)-N-(3-chlorophenyl)propanamide hydrochloride
Overview
Description
3-(1-azepanyl)-N-(3-chlorophenyl)propanamide hydrochloride, also known as AZP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of amides and is commonly used as a research tool to investigate various biological processes.
Mechanism of Action
The exact mechanism of action of 3-(1-azepanyl)-N-(3-chlorophenyl)propanamide hydrochloride is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor. This results in an increase in the activity of the GABAergic system, which is responsible for inhibiting neuronal activity in the brain. This compound may also have other mechanisms of action that contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects. This compound has also been shown to increase the levels of dopamine in the brain, which may contribute to its potential use in the treatment of Parkinson's disease.
Advantages and Limitations for Lab Experiments
3-(1-azepanyl)-N-(3-chlorophenyl)propanamide hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a well-characterized mechanism of action. However, there are also some limitations to its use. This compound has a relatively short half-life, which may limit its effectiveness in some experiments. Additionally, it may have off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are many potential future directions for research on 3-(1-azepanyl)-N-(3-chlorophenyl)propanamide hydrochloride. One area of interest is the development of more potent and selective GABA-A receptor modulators that could be used as therapeutic agents for neurological disorders. Another area of interest is the investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases. Finally, there is a need for further research into the biochemical and physiological effects of this compound to better understand its mechanism of action and potential therapeutic uses.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been shown to have anticonvulsant, anxiolytic, and antidepressant effects in animal models, and it has potential uses in the treatment of neurological disorders. While there are some limitations to its use, this compound has many potential future directions for research, and it remains a valuable tool for investigating various biological processes.
Scientific Research Applications
3-(1-azepanyl)-N-(3-chlorophenyl)propanamide hydrochloride has been extensively studied for its potential applications in scientific research. It has been shown to have anticonvulsant, anxiolytic, and antidepressant effects in animal models. This compound has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurological disorders.
properties
IUPAC Name |
3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN2O.ClH/c16-13-6-5-7-14(12-13)17-15(19)8-11-18-9-3-1-2-4-10-18;/h5-7,12H,1-4,8-11H2,(H,17,19);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFJGFLFSRDZUGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CCC(=O)NC2=CC(=CC=C2)Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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